5-Chloro-3-(ethylsulfanyl)-3-(2-hydroxyethyl)-1,3-dihydro-2H-indol-2-one

• CAS No.: 61220-50-6
• Molecular Formula: C12H14ClNO2S
• Molecular Weight: 271.76 g/mol
• IUPAC Name: 5-chloro-3-ethylsulfanyl-3-(2-hydroxyethyl)-1H-indol-2-one
• InChI: InChI=1S/C12H14ClNO2S/c1-2-17-12(5-6-15)9-7-8(13)3-4-10(9)14-11(12)16/h3-4,7,15H,2,5-6H2,1H3,(H,14,16)
• InChI Key: ACUFJRSZMNKLFO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1(C2=C(C=CC(=C2)Cl)NC1=O)CCO

Description

5-Chloro-3-(ethylsulfanyl)-3-(2-hydroxyethyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C12H14ClNO2S and its molecular weight is 271.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the stirred solution of 5.6 g p-chloroaniline in 150 ml of methylene chloride is added dropwise 4.7 ml of t-butyl hypochlorite in 20 ml of methylene chloride at -65°. After ten minutes, the solution of 5.75 g of 2-ethylmercaptobutyrolactone in 20 ml of methylene chloride is added dropwise and the temperature held at -65° for two hours. Then the solution of 6.1 ml of triethylamine in 20 ml of methylene chloride is added dropwise and the mixture is allowed to warm up to room temperature. 50 ml of water are added with stirring and the precipitate filtered off, to yield the 5-chloro-3-(2-hydroxyethyl)-3-ethylmercapto-2-oxindole melting at 132°-135°.